Cas no 1891440-80-4 (1-(3-Fluoro-2,6-dimethoxyphenyl)propan-2-ol)

• Product Name: 1-(3-Fluoro-2,6-dimethoxyphenyl)propan-2-ol
• CAS No: 1891440-80-4
• MF: C₁₁H₁₅FO₃
• MW: 214.233407258987
• CID: 5750340
• PubChem ID: 117305461
• Update Time: 2025-06-09

1-(3-Fluoro-2,6-dimethoxyphenyl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1891440-80-4
• EN300-1790498
• 1-(3-fluoro-2,6-dimethoxyphenyl)propan-2-ol
• 1-(3-Fluoro-2,6-dimethoxyphenyl)propan-2-ol

• Inchi： 1S/C11H15FO3/c1-7(13)6-8-10(14-2)5-4-9(12)11(8)15-3/h4-5,7,13H,6H2,1-3H3
• InChI Key： AJKRCHKKGSGYEX-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C(=C1OC)CC(C)O)OC

Computed Properties

• Exact Mass: 214.10052250g/mol
• Monoisotopic Mass: 214.10052250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 38.7Ų

Additional information on 1-(3-Fluoro-2,6-dimethoxyphenyl)propan-2-ol

Research Brief on 1-(3-Fluoro-2,6-dimethoxyphenyl)propan-2-ol (CAS: 1891440-80-4) in Chemical Biology and Pharmaceutical Applications

The compound 1-(3-Fluoro-2,6-dimethoxyphenyl)propan-2-ol (CAS: 1891440-80-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique fluorinated and dimethoxy-substituted phenyl ring, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanism of action, positioning it as a candidate for further drug development.

One of the key areas of interest is the compound's role as an intermediate in the synthesis of more complex bioactive molecules. Researchers have optimized synthetic routes to produce 1-(3-Fluoro-2,6-dimethoxyphenyl)propan-2-ol with high yield and purity, which is critical for its subsequent use in medicinal chemistry. The presence of the fluorine atom and methoxy groups in specific positions on the phenyl ring enhances its binding affinity to certain biological targets, making it a valuable scaffold for drug design.

In pharmacological studies, 1-(3-Fluoro-2,6-dimethoxyphenyl)propan-2-ol has demonstrated notable activity in modulating specific enzyme pathways. Preliminary in vitro assays indicate its potential as an inhibitor of key enzymes involved in inflammatory and neurodegenerative diseases. For instance, recent findings suggest that this compound may interact with cyclooxygenase-2 (COX-2) and monoamine oxidase-B (MAO-B), highlighting its dual therapeutic potential. These insights are paving the way for further in vivo studies to validate its efficacy and safety.

Moreover, the compound's pharmacokinetic properties, such as its metabolic stability and bioavailability, are under investigation. Early data suggest that 1-(3-Fluoro-2,6-dimethoxyphenyl)propan-2-ol exhibits favorable absorption and distribution profiles, which are essential for its development as an oral therapeutic agent. Researchers are also exploring its potential as a precursor for prodrugs, aiming to enhance its delivery and therapeutic index.

In conclusion, 1-(3-Fluoro-2,6-dimethoxyphenyl)propan-2-ol (CAS: 1891440-80-4) represents a promising molecule in the realm of chemical biology and pharmaceutical research. Its unique structural features and preliminary biological activities warrant further exploration, particularly in the context of drug discovery and development. Future studies should focus on elucidating its precise mechanism of action, optimizing its pharmacological profile, and assessing its therapeutic potential in relevant disease models.